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Compound of Interest

Compound Name:
Methyl 2-(benzamidomethyl)-3-

oxobutanoate

Cat. No.: B050772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(benzamidomethyl)-3-oxobutanoate is a polyfunctional organic molecule of

significant interest in synthetic and medicinal chemistry. Its structural features, incorporating a

β-keto ester and an amide moiety, render it a versatile building block for the synthesis of more

complex molecules. Notably, it serves as a crucial intermediate in the production of

carbapenem antibiotics, a class of broad-spectrum antibacterial agents.[1] This guide provides

a comprehensive overview of its physicochemical properties, synthesis, and spectral

characterization.

Chemical and Physical Properties
Methyl 2-(benzamidomethyl)-3-oxobutanoate is a solid at room temperature. A summary of

its key identifying and physical properties is presented below.

Table 1: Physicochemical Properties of Methyl 2-(benzamidomethyl)-3-oxobutanoate
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Property Value Source

CAS Number 124044-11-7 [1]

Molecular Weight 249.26 g/mol [1]

Molecular Formula C13H15NO4

Physical State Solid [2][3]

Melting Point 79.8-79.9 °C [2][3]

Solubility
Soluble in ethyl acetate and n-

hexane
[2][3]

Boiling Point Data not available

pKa Data not available

LogP Data not available

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of Methyl 2-
(benzamidomethyl)-3-oxobutanoate.

Table 2: Spectroscopic Data for Methyl 2-(benzamidomethyl)-3-oxobutanoate
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Technique Data Source

¹H NMR (CDCl₃)

δ 7.72 (d, 2H, 2 × Ar−H), 7.49

(m, 1H, Ar−H), 7.41 (dd, 2H, 2

× Ar−H), 6.82 (s, 1H, NH), 3.95

and 3.93 (m, 2H, CH₂), 3.92

(m, 1H, −COCH), 3.76 (s, 3H,

−OCH₃), 2.32 (s, 3H, −COCH₃)

[3]

¹³C NMR (CDCl₃)

δ 202.6, 169.2, 167.7, 134.1,

131.8, 128.7, 127.1, 58.3,

52.8, 37.8, 30.1

[3]

Infrared (IR, KBr)

ν cm⁻¹: 3312 (NH), 1746 (CO),

1710 (CO), 1638 (CO),

1534−1449 (CH=CHAr), 692

(CHAr)

[3]

Mass Spectrometry (MS) m/e: 250.3 [M + H]⁺ [3]

Experimental Protocols
The synthesis of Methyl 2-(benzamidomethyl)-3-oxobutanoate can be achieved through

various routes. A convenient and scalable one-step process is detailed below.

One-Step Synthesis of Methyl 2-(benzamidomethyl)-3-
oxobutanoate[2][3]
This method involves the reaction of methyl acetoacetate with N-(hydroxymethyl)benzamide in

the presence of a Lewis acid catalyst.

Materials:

Methyl acetoacetate

N-(hydroxymethyl)benzamide

Boron trifluoride etherate (BF₃ etherate) solution
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Ethyl acetate

n-Hexane

Procedure:

A mixture of methyl acetoacetate (1.16 kg, 10 mol) and N-(hydroxymethyl)benzamide (1.51

kg, 10 mol) is cooled to 0 °C in a suitable reaction vessel.

Boron trifluoride etherate solution (2.5 L, 20 mol) is slowly added to the stirred mixture. The

rate of addition is controlled to maintain the reaction temperature below 5 °C. The addition

typically takes about 1 hour.

After the complete addition of the BF₃ etherate solution, the reaction mixture is allowed to

warm to room temperature (25 ± 3 °C) and is stirred for an additional 2.5 hours.

Following the reaction period, a standard workup procedure is performed.

The crude product is then purified by recrystallization from a 1:1 mixture of ethyl acetate and

n-hexane.

The purified product is dried to yield Methyl 2-(benzamidomethyl)-3-oxobutanoate (1.69

kg, 68% yield).

Diagram 1: Synthesis Workflow

Methyl Acetoacetate +
N-(hydroxymethyl)benzamide

Reaction at 0-5°C,
then 2.5h at 25°C

BF3 Etherate

Workup Recrystallization
(Ethyl Acetate / n-Hexane)
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Caption: One-step synthesis of the target compound.
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Biological Activity and Signaling Pathways
Currently, there is no available data to suggest that Methyl 2-(benzamidomethyl)-3-
oxobutanoate has any direct biological activity or is involved in specific signaling pathways. Its

primary significance in the life sciences is as a key precursor in the synthesis of carbapenem

antibiotics.[1] The biological activity of the final antibiotic products is well-documented, but this

is not a direct property of the intermediate itself.

Diagram 2: Relationship to Carbapenem Synthesis
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Caption: Role as a precursor in antibiotic synthesis.

Conclusion
Methyl 2-(benzamidomethyl)-3-oxobutanoate is a well-characterized synthetic intermediate

with established protocols for its preparation. While its direct biological activity has not been

reported, its role in the synthesis of carbapenem antibiotics underscores its importance in
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pharmaceutical research and development. This guide provides essential physicochemical and

spectroscopic data to aid researchers in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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